molecular formula C8H7N3O4S B8671583 N-(cyanomethyl)-4-nitrobenzenesulfonamide CAS No. 103472-15-7

N-(cyanomethyl)-4-nitrobenzenesulfonamide

Cat. No. B8671583
CAS RN: 103472-15-7
M. Wt: 241.23 g/mol
InChI Key: WRWXPWXVKSSFQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(cyanomethyl)-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C8H7N3O4S and its molecular weight is 241.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(cyanomethyl)-4-nitrobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(cyanomethyl)-4-nitrobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

103472-15-7

Product Name

N-(cyanomethyl)-4-nitrobenzenesulfonamide

Molecular Formula

C8H7N3O4S

Molecular Weight

241.23 g/mol

IUPAC Name

N-(cyanomethyl)-4-nitrobenzenesulfonamide

InChI

InChI=1S/C8H7N3O4S/c9-5-6-10-16(14,15)8-3-1-7(2-4-8)11(12)13/h1-4,10H,6H2

InChI Key

WRWXPWXVKSSFQT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)NCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 27.8 g (0.3 moles) aminoacetonitrile hydrochloride in 200 ml water, 24 g (0.3 moles) sodium hydroxide (50% aqueous) were added. The resulting mixture was cooled to about 20° C. with an ice bath. The ice bath was removed; then 22.2 g (0.1 mole) 4-nitrobenzenesulfonyl chloride were added. The reaction mixture was stirred 18 hours at ambient temperature. The solids were filtered. The resulting wet cake was crystallized from 50 ml ethanol. The solids were dried in vacuo to give 17.5 g of the above-identified product as a dark-yellow solid, melting point 115°-120° C.
Quantity
27.8 g
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
22.2 g
Type
reactant
Reaction Step Two

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